Polypeptides

Polypeptides are complex biomolecules composed of two or more amino acids linked by peptide bonds, forming a chain-like structure. These chains can vary in length from just a few residues to thousands, leading to a wide array of functions within living organisms. In biological systems, polypeptides serve crucial roles such as structural support (as in collagen), enzymatic catalysis (enzymes are a type of polypeptide), hormone regulation (insulin and growth hormones are examples of polypeptides), and signaling molecules. In the pharmaceutical industry, polypeptides have been extensively studied for their therapeutic potential. They can be isolated from natural sources or produced through recombinant DNA technology. Common applications include treatments for diabetes (such as insulin analogs), wound healing, and immune modulation. The unique properties of polypeptides, including their ability to form secondary structures like alpha-helices and beta-sheets, make them valuable in both academic research and industrial development. However, the instability of polypeptides under certain conditions necessitates careful formulation and delivery methods to ensure their effectiveness. Advances in protein engineering have significantly improved our ability to design and produce stable polypeptide drugs with enhanced efficacy and reduced side effects.

Polypeptides

Chemical Name	CAS	MF
L-Phenylalaninamide,L-tyrosyl-L-valyl-L-methionylglycyl-L-histidyl-L-phenylalanyl-L-arginyl-L-tryptophyl-L-a-aspartyl-L-arginyl-	72629-65-3	C₇₂H₉₇N₂₁O₁₄S
g-Melanotropin	72711-43-4	C₇₄H₉₉N₂₁O₁₆S
Substance P,11-L-methionine-, methyl ester	76260-78-1	C₆₄H₉₉N₁₇O₁₄S
a-Melanotropin (swine),1-(N,O-diacetyl-L-serine)-	71952-90-4	C₇₉H₁₁₁N₂₁O₂₀S
Gastrin releasing peptide, porcine	74815-57-9	C₁₂₆H₁₉₈N₃₈O₃₁S₂
Pancreatic Polypeptide, human	75976-10-2	C₁₈₅H₂₈₇N₅₃O₅₄S₂
BAM-22P	76622-26-9	C₁₃₀H₁₈₄N₃₈O₃₁S₂
a6-24-Corticotropin	33512-65-1	C₁₁₁H₁₇₅N₃₅O₂₁
Alytesin (8CI,9CI)	31078-12-3	C₆₈H₁₀₆N₂₂O₁₇S
L-Glutamine, L-a-glutamyl-L-alanyl-L-a-glutamyl-L-a-aspartyl-L-leucyl-L-glutaminyl-L-valylglycyl-L-glutaminyl-L-valyl-L-a-glutamyl-L-leucylglycylglycylglycyl-L-prolylglycyl-L-alanylglycyl-L-seryl-L-leucyl-L-glutaminyl-L-prolyl-L-leucyl-L-alanyl-L-leucyl-L-a-glutamylglycyl-L-seryl-L-leucyl-	33017-11-7	C₁₂₉H₂₁₁N₃₅O₄₈

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